Cas no 304685-88-9 (2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate)

• Product Name: 2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate
• CAS No: 304685-88-9
• MF: C₁₆H₁₅NO₅S₂
• MW: 365.424001932144
• CID: 6259796
• PubChem ID: 2312877
• Update Time: 2025-05-20

2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate
• 304685-88-9
• SR-01000005447-1
• (2-methoxyphenyl) 2-(1,3-benzoxazol-2-ylsulfanyl)ethanesulfonate
• 2-methoxyphenyl 2-(benzo[d]oxazol-2-ylthio)ethanesulfonate
• SR-01000005447
• F0307-0382
• AKOS001029871

• Inchi： 1S/C16H15NO5S2/c1-20-14-8-4-5-9-15(14)22-24(18,19)11-10-23-16-17-12-6-2-3-7-13(12)21-16/h2-9H,10-11H2,1H3
• InChI Key： SGUZQEIGSNHKOV-UHFFFAOYSA-N
• SMILES： S(CCSC1=NC2C=CC=CC=2O1)(=O)(=O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 365.03916493g/mol
• Monoisotopic Mass: 365.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate

Comprehensive Analysis of 2-Methoxyphenyl 2-(1,3-Benzoxazol-2-ylsulfanyl)ethane-1-sulfonate (CAS No. 304685-88-9)

The compound 2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate (CAS No. 304685-88-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxyphenyl moiety, a benzoxazole ring, and a sulfonate ester linkage. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both sulfur and oxygen-containing groups contributes to its potential reactivity and applications in catalysis and polymer chemistry.

In recent years, the demand for sulfonate-based compounds has surged due to their versatility in drug design and industrial applications. Researchers are particularly intrigued by the 2-(1,3-benzoxazol-2-ylsulfanyl) fragment, which is known to enhance molecular stability and bioactivity. This compound’s CAS No. 304685-88-9 serves as a critical identifier in chemical databases, enabling precise tracking in academic and industrial settings. Its synthesis often involves multi-step reactions, including sulfonation and etherification, which are topics frequently searched in AI-driven chemical literature.

The 2-methoxyphenyl group in this compound is a common pharmacophore, often associated with antioxidant and anti-inflammatory properties. This has led to speculative interest in its potential biomedical applications, though rigorous studies are still ongoing. Meanwhile, the benzoxazole core is a hotspot in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent probes. These applications align with trending searches in nanotechnology and sustainable materials.

From an analytical perspective, 2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to characterize its purity and structural integrity. The compound’s sulfonate ester linkage is sensitive to hydrolysis, a property that researchers are exploring for controlled-release formulations in drug delivery systems. Such topics are frequently queried in academic forums and search engines.

Environmental and safety profiles of this compound are also under scrutiny, given the growing emphasis on green chemistry. While it is not classified as hazardous, its degradation pathways and ecotoxicology are subjects of ongoing research. This aligns with global trends toward sustainable chemical practices, a frequently searched topic in AI-powered research tools. The compound’s stability under various pH and temperature conditions is another area of interest for industrial applications.

In summary, 2-methoxyphenyl 2-(1,3-benzoxazol-2-ylsulfanyl)ethane-1-sulfonate (CAS No. 304685-88-9) represents a multifaceted chemical entity with promising applications across diverse fields. Its structural complexity and functional diversity make it a valuable subject for further investigation, particularly in contexts where molecular design and functional materials are prioritized. As research progresses, this compound may emerge as a key player in innovations ranging from therapeutics to advanced materials.